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Introduction

Human Immunodeficiency Virus Type 1 (HIV-1) protease is a critical enzyme in the viral life
cycle, responsible for cleaving newly synthesized polyproteins into mature, functional proteins
essential for producing infectious virions.[1][2] This indispensable role makes HIV-1 protease a
primary target for antiretroviral therapies.[2] Monitoring the activity of HIV-1 protease in real-
time within living cells is crucial for understanding viral replication dynamics and for the high-
throughput screening of novel protease inhibitors.[3] HIV Protease Substrate 1 is a
fluorogenic peptide substrate designed for the sensitive and continuous measurement of HIV-1
protease activity in various experimental settings, including live-cell imaging.

Principle of the Assay

HIV Protease Substrate 1 is a synthetic peptide that incorporates a specific cleavage
sequence recognized by HIV-1 protease.[4] The peptide is flanked by a fluorophore and a
guencher molecule. In its intact state, the proximity of the quencher to the fluorophore results in
Foérster Resonance Energy Transfer (FRET), leading to the suppression of the fluorophore's
emission.[4][5] Upon cleavage of the peptide by active HIV-1 protease, the fluorophore and
quencher are separated, disrupting FRET and causing a significant increase in fluorescence
intensity.[4][5] This increase in fluorescence is directly proportional to the enzymatic activity of
HIV-1 protease, providing a real-time readout of its function.
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A common example of such a substrate is a peptide containing the sequence Arg-Glu(EDANS)-
Ser-GIn-Asn-Tyr-Pro-lle-Val-GIn-Lys(DABCYL)-Arg.[4] Here, EDANS (5-((2-
Aminoethyl)amino)naphthalene-1-sulfonic acid) serves as the fluorophore and DABCYL (4-((4-
(Dimethylamino)phenyl)azo)benzoic acid) acts as the quencher.[4]

Mechanism of Action of HIV Protease Substrate 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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